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Compound of Interest

Compound Name: NIR178

Cat. No.: B1193346

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of NIR178 (also known as
taminadenant or PBF-509), a potent and selective oral antagonist of the adenosine A2A
receptor (A2AR), for use in preclinical mouse models of cancer. The protocols detailed below
are based on established methodologies and aim to facilitate the investigation of NIR178 as a
promising immuno-oncology agent.

Mechanism of Action

NIR178 functions as an immune checkpoint inhibitor by blocking the adenosine-mediated
immunosuppressive pathway within the tumor microenvironment.[1] Extracellular adenosine,
often abundant in tumors, binds to A2A receptors on immune cells, particularly T lymphocytes,
leading to an increase in intracellular cyclic AMP (CAMP). This signaling cascade suppresses T-
cell activation, proliferation, and effector functions, thereby allowing cancer cells to evade
immune destruction. By antagonizing the A2A receptor, NIR178 prevents this
immunosuppression and restores T-cell-mediated antitumor immunity.[2]

Signaling Pathway

The adenosine A2A receptor signaling pathway in T cells is a critical negative feedback loop
that modulates immune responses.
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Inject 3 x 10"5 B16-CD73+
cells intravenously into
C57BI/6 mice

'

Initiate daily treatment
(Day 0)

'

Randomize into two groups:
1. Vehicle Control
2. NIR178 (15 mg/kg/day)

'

Administer treatment daily
via oral gavage

l

Continue treatment for 15 days

'

Euthanize mice on Day 15

.

Inject 2 x 105 MCA205
cells intravenously into
C57BI/6 mice

'

Initiate daily treatment
(Day 0)

'

Randomize into two groups:
1. Vehicle Control
2. NIR178 (30 mg/kg/day)

'

Administer treatment daily
via oral gavage

l

Continue treatment for 7 days

'

Euthanize mice on Day 7

.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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